Cas no 58608-57-4 (Propanedinitrile, 2,2',2''-(1,2,3-cyclopropanetriylidene)tris-)

Propanedinitrile, 2,2',2''-(1,2,3-cyclopropanetriylidene)tris- structure
58608-57-4 structure
Product Name:Propanedinitrile, 2,2',2''-(1,2,3-cyclopropanetriylidene)tris-
CAS No:58608-57-4
MF:C12N6
MW:228.168600082397
CID:341482
PubChem ID:15490181
Update Time:2025-04-19

Propanedinitrile, 2,2',2''-(1,2,3-cyclopropanetriylidene)tris- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, 2,2',2''-(1,2,3-cyclopropanetriylidene)tris-
    • 2-[2,3-bis(dicyanomethylidene)cyclopropylidene]propanedinitrile
    • 58608-57-4
    • 2,2',2''-(Cyclopropane-1,2,3-triylidene)tripropanedinitrile
    • 2,2',2''-(Cyclopropane-1,2,3-triylidene)trimalononitrile
    • SCHEMBL12112303
    • DTXSID60573260
    • Inchi: 1S/C12N6/c13-1-7(2-14)10-11(8(3-15)4-16)12(10)9(5-17)6-18
    • InChI Key: MMVCMLWPITZPCN-UHFFFAOYSA-N
    • SMILES: N#C/C(/C#N)=C1/C(=C(/C#N)\C#N)/C/1=C(/C#N)\C#N

Computed Properties

  • Exact Mass: 228.0186
  • Monoisotopic Mass: 228.01844403g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 666
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 143Ų

Experimental Properties

  • PSA: 142.74

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